
An In-depth Technical Guide to the Chemical
Properties of Potassium Antimonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: POTASSIUM ANTIMONATE

Cat. No.: B1181147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

potassium antimonate, its experimental characterization, and its relevance in various

scientific and industrial fields, including potential applications in drug development.

Chemical Identity and Physical Properties
Potassium antimonate is an inorganic compound that can exist in several forms, with the

most common being potassium hexahydroxoantimonate(V). This form is a white, crystalline

powder or granular solid.[1][2][3] The key chemical and physical properties are summarized in

the table below.

Table 1: Chemical and Physical Properties of Potassium Antimonate
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Property Value References

Chemical Name
Potassium

Hexahydroxoantimonate(V)
[1][3][4]

Synonyms
Potassium Antimonate,

Potassium Pyroantimonate
[4][5][6]

CAS Number 12208-13-8 [1][3][4][7]

Molecular Formula K[Sb(OH)₆] [4][7]

Molecular Weight 262.90 g/mol [4][7][8]

Appearance White crystalline powder [1][3]

Melting Point Decomposes at 240 °C [9]

Boiling Point ~100 °C (for hydrated forms)

Solubility

Soluble in water and glycerine;

Sparingly soluble in cold water,

more soluble in hot water;

Insoluble in ethanol.

[2][9]

Stability

Stable under normal

conditions; decomposes at

high temperatures.

[2]

It is important to distinguish potassium antimonate from the related compound, potassium

antimony tartrate (also known as tartar emetic), which has a different chemical structure and

distinct applications.[10][11]

Reactivity and Safety
Potassium antimonate is generally stable under standard laboratory conditions.[2] However, it

is incompatible with acids, and contact should be avoided.[12] At elevated temperatures, it

undergoes decomposition.[2] From a safety perspective, antimony compounds, including

potassium antimonate, are considered toxic if ingested or inhaled and can cause irritation to

the skin and eyes.[13][14] Chronic exposure may lead to more severe health issues.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://www.chemimpex.com/products/35739
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-hexahydroxoantimonate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-hexahydroxoantimonate
https://tianye.lookchem.com/products/CasNo-12208-13-8-POTASSIUM-HEXAHYDROXOANTIMONATE-V-Potassium-pyroantimonate-Potassium-antimonate-hydrated--29076128.html
https://www.spectrumchemical.com/cas/12208-13-8
https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://www.chemimpex.com/products/35739
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-hexahydroxoantimonate
https://www.scbt.com/p/potassium-hexahydroxoantimonate-v-12208-13-8
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-hexahydroxoantimonate
https://www.scbt.com/p/potassium-hexahydroxoantimonate-v-12208-13-8
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-hexahydroxoantimonate
https://www.scbt.com/p/potassium-hexahydroxoantimonate-v-12208-13-8
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://fountainheadpress.com/assets/determiningsolubilityofanunknownsaltatvarioustemperatures_wm.pdf
https://www.chemimpex.com/products/35739
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366004.htm
https://www.scribd.com/document/422806281/311189880-Solubility-Experiment
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366004.htm
https://www.scribd.com/document/422806281/311189880-Solubility-Experiment
https://www.benchchem.com/product/b1181147?utm_src=pdf-body
https://en.wikipedia.org/wiki/Antimony_potassium_tartrate
https://www.sigmaaldrich.com/JP/ja/substance/potassiumantimonyltartratetrihydrate6678728300745
https://www.benchchem.com/product/b1181147?utm_src=pdf-body
https://www.scribd.com/document/422806281/311189880-Solubility-Experiment
https://wap.guidechem.com/question/what-is-the-application-and-pr-id126811.html
https://www.scribd.com/document/422806281/311189880-Solubility-Experiment
https://www.benchchem.com/product/b1181147?utm_src=pdf-body
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Potassium%20hexahydroxoantimonate%20(V)_0510_3.0.pdf
https://store.apolloscientific.co.uk/storage/msds/IN2886_msds.pdf
https://www.scbt.com/p/potassium-hexahydroxoantimonate-v-12208-13-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Therefore, appropriate personal protective equipment should be used when handling this

compound.

Experimental Protocols
Determination of Melting Point
The melting point of potassium antimonate can be determined using the capillary method with

a melting point apparatus.

Methodology:

A small, finely powdered sample of potassium antimonate is packed into a capillary tube to

a height of 2-3 mm.[15]

The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or Thiele tube

setup).[16][17]

The sample is heated at a steady and slow rate, approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.[16]

The temperature range is recorded from the point at which the first droplet of liquid is

observed to when the entire sample has melted.[15][16] For potassium antimonate, this will

be a decomposition temperature rather than a true melting point.

Determination of Solubility
The solubility of potassium antimonate in water can be determined by measuring the

concentration of a saturated solution at a specific temperature.

Methodology:

An excess amount of potassium antimonate is added to a known volume of deionized

water in a beaker.

The mixture is heated to a specific temperature and stirred continuously to ensure the

solution becomes saturated.[1]

Once equilibrium is reached, the undissolved solid is allowed to settle.
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A known volume of the clear, saturated supernatant is carefully withdrawn.[2]

The solvent from the withdrawn sample is evaporated to dryness, and the mass of the

remaining potassium antimonate is measured.[2]

The solubility is then calculated and expressed as grams of solute per 100 mL or 100 g of

solvent.[1] This process can be repeated at various temperatures to construct a solubility

curve.[1]

Preparation of Potassium Antimonate
A common method for the synthesis of potassium antimonate involves the reaction of

antimony trioxide with potassium hydroxide, followed by oxidation.
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Preparation of Potassium Antimonate.

Applications of Potassium Antimonate
Potassium antimonate has a range of industrial and scientific applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1181147?utm_src=pdf-body-img
https://www.benchchem.com/product/b1181147?utm_src=pdf-body
https://www.benchchem.com/product/b1181147?utm_src=pdf-body
https://www.benchchem.com/product/b1181147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium Antimonate

Flame Retardants Glass and Ceramics Manufacturing Analytical Chemistry (Sodium Detection) Electronics (Semiconductors) Pharmaceuticals

Click to download full resolution via product page

Applications of Potassium Antimonate.

Relevance in Drug Development
While direct studies on the signaling pathways of potassium antimonate are limited, the

broader class of antimony compounds has established roles in medicine, particularly as

antiparasitic agents.[10][18] It is believed that pentavalent antimonials act as prodrugs, which

are reduced in vivo to the more toxic trivalent form that exerts its therapeutic effect.[18]

A related compound, potassium antimony tartrate, has been shown to inhibit tumor

angiogenesis, a critical process in cancer development.[19] This effect is mediated through the

inhibition of receptor tyrosine kinases and their downstream signaling pathways.
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Anti-angiogenic signaling of a related antimony compound.

Recent research also suggests that antimony compounds can modulate various cellular

signaling pathways, including STAT3 and TRPA1, which could have implications for

inflammatory diseases and cancer.[20] Further investigation into the specific biological activities

of potassium antimonate is warranted to explore its full therapeutic potential. The

development of antimony-based radiopharmaceuticals is also an emerging area of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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